Cas no 73768-85-1 ((1H-indol-3-ylsulfanyl)methanimidamide)

• Product Name: (1H-indol-3-ylsulfanyl)methanimidamide
• CAS No: 73768-85-1
• MF: C₉H₉N₃S
• MW: 191.252859830856
• MDL: MFCD01002881
• CID: 1116824
• PubChem ID: 1810927
• Update Time: 2025-06-09

(1H-indol-3-ylsulfanyl)methanimidamide Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid 1H-indol-3-yl ester
• (1H-indol-3-ylsulfanyl)methanimidamide
• 73768-85-1
• Carbamimidothioic acid, 1H-indol-3-yl ester
• 1H-indol-3-yl carbamimidothioate
• BDBM50278855
• EN300-241684
• 1H-indol-3-yl imidothiocarbamate
• AG-205/03663045
• 1H-indol-3-yl imidothiocarbamate hydroiodide
• CBDivE_001228
• SCHEMBL6082138
• CHEMBL4168345
• AKOS003334262
• carbamimidothioic acid, 1H-indol-3-yl ester, hydroiodide
• ALBB-023284

• MDL： MFCD01002881
• Inchi： 1S/C9H9N3S/c10-9(11)13-8-5-12-7-4-2-1-3-6(7)8/h1-5,12H,(H3,10,11)
• InChI Key： PPSQBTGGGVXVPA-UHFFFAOYSA-N
• SMILES： S(C(=N)N)C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 191.05171847g/mol
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (1H-indol-3-ylsulfanyl)methanimidamide

Recent Advances in the Study of (1H-indol-3-ylsulfanyl)methanimidamide (CAS: 73768-85-1): A Promising Compound in Chemical Biology and Drug Discovery

The compound (1H-indol-3-ylsulfanyl)methanimidamide (CAS: 73768-85-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-thioether-imidamide structure, exhibits a range of biological activities that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

One of the key areas of interest is the role of (1H-indol-3-ylsulfanyl)methanimidamide in modulating enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of certain kinases involved in inflammatory pathways. The research team utilized X-ray crystallography to reveal the precise binding interactions between the compound and the kinase active site, providing a structural basis for its inhibitory effects. These findings open new avenues for the development of anti-inflammatory agents targeting similar pathways.

In addition to its kinase inhibitory properties, (1H-indol-3-ylsulfanyl)methanimidamide has shown promise in antimicrobial applications. A recent preprint on bioRxiv reported its efficacy against multidrug-resistant bacterial strains, particularly those expressing extended-spectrum β-lactamases (ESBLs). The study employed a combination of in vitro assays and molecular docking simulations to demonstrate that the compound disrupts bacterial cell wall synthesis through a novel mechanism distinct from existing antibiotics. This discovery is particularly timely given the global rise in antibiotic resistance.

The synthetic chemistry community has also made significant progress in developing more efficient routes to produce (1H-indol-3-ylsulfanyl)methanimidamide. A 2024 publication in Organic Process Research & Development described a scalable, one-pot synthesis with improved yield (78%) and purity (>99%). This advancement addresses previous challenges in the large-scale production of the compound, facilitating further pharmacological evaluation and potential clinical translation.

From a drug discovery perspective, structure-activity relationship (SAR) studies have been particularly fruitful. Researchers have systematically modified various functional groups on the (1H-indol-3-ylsulfanyl)methanimidamide scaffold to enhance its pharmacokinetic properties. Notably, a series of analogs with improved metabolic stability and oral bioavailability were reported in a recent issue of European Journal of Medicinal Chemistry, with several derivatives showing promising results in animal models of chronic pain.

Looking forward, the unique chemical properties and diverse biological activities of (1H-indol-3-ylsulfanyl)methanimidamide position it as a valuable tool compound and potential lead molecule. Ongoing research is exploring its applications in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in cellular models of Parkinson's disease. As the scientific community continues to unravel the full potential of this compound, it is expected to remain a focal point in chemical biology and medicinal chemistry research for years to come.